Cas no 6917-35-7 (Cyclohexane-1,2,3,4,5,6-hexaol)

• Product Name: Cyclohexane-1,2,3,4,5,6-hexaol
• CAS No: 6917-35-7
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• MDL: MFCD00066859
• CID: 47071
• PubChem ID: 892
• Update Time: 2025-10-28

Cyclohexane-1,2,3,4,5,6-hexaol Chemical and Physical Properties

Names and Identifiers

• Cyclohexane-1,2,3,4,5,6-hexaol
• Cyclohexane-1,2,3,4,5,6-hexol
• INOSITOL
• lnositol
• 1,2,3,4,5,6-Cyclohexanehexol
• 4-((4,6-DIHYDROXYPYRIMIDIN-2-YL)AMINO)BENZONITRILE
• INOSITOL , FOOD GRADE
• HMS2235H05
• I0628
• Dambose
• 488-58-4
• 41546-34-3
• Q2974313
• CHEBI:23927
• D-(+)-chiro-Inositol
• NCI60_041778
• Scyllo-inositol
• DTXSID30110000
• CHEBI:27372
• d-Inositol
• Mesoinosit
• SMR000857145
• NCGC00159409-04
• MFCD00065455
• Q3347078
• STL453612
• Z1486007281
• Allo-inositol
• NSC127230
• neoinositol
• 63GQX5QW03
• rel-(1r,2r,3r,4r,5r,6r)-Cyclohexane-1,2,3,4,5,6-hexaol
• scyllo-Inositol, >=98%
• SCHEMBL12735687
• (1R,2R,3S,4S,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• 1,3,4,5,6-Cyclohexanehexol
• CDAISMWEOUEBRE-GNIYUCBRSA-N
• (-)-Inositol
• I0632
• KBioSS_002075
• HMS2091N13
• rac-chiro-1,2,3,4,5,6-cyclohexanehexol
• CS-0083766
• AKOS006332036
• W-202862
• EN300-25914216
• Neo-inositol
• (1R,2R,3S,4R,5r,6S)-cyclohexane-1,2,3,4,5,6-hexaol
• EN300-658805
• HY-W010041
• AKOS015960633
• NSC-757076
• MI
• DTXSID7023146
• E78671
• Inositol, allo-
• DTXSID601028825
• C06151
• Inositol [USAN:NF]
• L-(-)-chiro-Inositol
• Spectrum_001595
• NSC55558
• bmse000102
• Iso-inositol
• (1R,2S,3s,4R,5S,6s)-cyclohexane-1,2,3,4,5,6-hexol
• D91187
• Q3011024
• J101.891D
• DTXSID50905091
• CHEBI:22357
• AI3-16111
• 643-12-9
• Inositol, scyllo-
• rac-chiro-inositol
• 576-63-6
• epi-Inositol, >=98.0% (HPLC)
• NSC25142
• Spectrum5_000961
• EINECS 207-682-0
• 643-10-7
• I0633
• SY060836
• CHEBI:17268
• 1,2,3,4,5,6-Cyclohexanehexol #
• NSC55552
• GTPL4649
• AKOS006240678
• NSC55551
• DTXCID2065254
• C06152
• CDAISMWEOUEBRE-GPIVLXJGSA-N
• AKOS015994742
• EPIINOSITOL
• SCHEMBL187397
• NSC8101
• (1R,2R,3S,4R,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• UNII-R1Y9F3N15A
• Scyllitol
• (1R,2R,3S,4S,5S,6R)-CYCLOHEXANE-1,2,3,4,5,6-HEXOL
• (1r,2r,3r,4r,5r,6r)-cyclohexane-1,2,3,4,5,6-hexol
• MFCD00272608
• myo-Inositol, purum, >=98.0% (HPLC)
• (1r,2r,3r,4r,5r,6r)-cyclohexane-1,2,3,4,5,6-hexaol
• Phaseomannite
• CHEBI:10642
• R1Y9F3N15A
• KBio2_004643
• INOSITOL [MART.]
• chiro-inositol
• Mesovit
• C06153
• 488-59-5
• Inositene
• EINECS 201-781-2
• CHEMBL1231671
• NSC-25142
• SCHEMBL4748543
• Matezodambose
• Inosital (TN)
• AS-68396
• NCGC00159409-02
• Inositol (NF)
• SCHEMBL13058696
• D-chiro-Inositol, >=98.0% (HPLC)
• CS-0369552
• NSC-55552
• Inositol, United States Pharmacopeia (USP) Reference Standard
• J9.771C
• NSC 127230
• INOSITOL [WHO-DD]
• (+)-Epi-Inositol
• 1,2,3/4,5,6-cyclohexanehexol
• SCHEMBL5969
• s4530
• S6176
• NSC-45517
• myo-Inositol, SAJ special grade, >=99.0%
• Myoinosite
• AKOS027327401
• myo-Inositol, >=99%
• DB15350
• Inositol, meso-
• CHEBI:27374
• BRD-K52618540-001-09-9
• SCHEMBL13207905
• NS00007581
• CHEBI:23311
• (1R,2R,3R,4R,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• GTPL4645
• I0040
• Phaseomannitol
• cis-1,2,4-trans-3,5,6-Cyclohexanehexol
• CHEBI:25492
• UNII-587A93P465
• NSC45517
• MEGxp0_001817
• INOSITOL (D)
• CAS-87-89-8
• Inositol, myo- (8CI)
• KBio2_007211
• ELND005
• 1,2,3,4,5,6-Hexahydroxycyclohexane
• INS
• inositol myo-
• Spectrum3_001053
• epi-Inositol; Inositol, epi- (8CI); epi-Cyclohexanehexol
• myo-Inositol, Vetec(TM) reagent grade, 99%
• CHEMBL468154
• Inositina
• 1,3,5/2,4,6-cyclohexanehexol
• INOSITOL, MESO
• HY-121962
• 1,2,4,5/3,6-cyclohexanehexol
• (1R,2S,3r,4R,5S,6s)-cyclohexane-1,2,3,4,5,6-hexol
• HY-W016509
• KBioGR_001885
• SMR000857319
• Cocositol
• (1r,2R,3S,4r,5R,6S)-cyclohexane-1,2,3,4,5,6-hexol
• Q3023527
• 1VS4X81277
• AZD-103
• MLS001335968
• EN300-82941
• SCHEMBL13580047
• C19891
• 488-54-0
• UNII-9O6Y5O4P9W
• SCHEMBL188237
• ELND-005
• GTPL4495
• KS-1420
• DTXSID101028820
• MFCD01321249
• GTPL4648
• 1D-myo-Inositol
• 1,2,3,5/4,6-Cyclohexanehexol
• 551-72-4
• CHIRO-INOSITOLS
• EINECS 207-681-5
• (1R,2R,3R,4S,5S,6s)-cyclohexane-1,2,3,4,5,6-hexaol
• cyclohexane-1R,2R,3S,4S,5R,6S-hexol
• NS00074234
• CHEMBL1950780
• Inositol, chiro-
• 1,2,4/3,5,6-cyclohexanehexol
• D91189
• rel-(1R,2r,3S,4R,5s,6S)-Cyclohexane-1,2,3,4,5,6-hexaol
• SCHEMBL13114116
• SCHEMBL12377889
• Inositol, neo-
• Mesol
• SCHEMBL6378921
• allo-Inositol, 97%
• CS-0185922
• D-chiro-Inositol
• Mouse antialopecia factor
• NSC-404118
• meso-Inositol
• CDAISMWEOUEBRE-OQYPVSDDSA-N
• NS00079417
• DTXSID901028824
• NCGC00255362-01
• NS00080101
• SCHEMBL13114115
• EN300-7361851
• (1r,2R,3R,4s,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• Q2838375
• SMR000857320
• NSC 55558
• NSC-55551
• 1,3,5/2,4,6-Hexahydroxycyclohexane
• UNII-4661D3JP8D
• UNII-8LQ63P85IC
• W-202861
• KBio3_001826
• J101.889B
• NSC 25142
• LS-13189
• Meat sugar
• inositols
• Inositol, Pharmaceutical Secondary Standard; Certified Reference Material
• SB46764
• BSPBio_002606
• L-chiro-Inositol
• myo-Inositol, European Pharmacopoeia (EP) Reference Standard
• AC-11070
• Cyclohexanehexol
• HY-W127726
• Inositol, muco-
• NSC-103959
• D91188
• HMS2235M23
• SCHEMBL187278
• DB03106
• Nucite
• INOSITOL [INN]
• bmse000103
• NSC 55552
• D-CHIRO-INOSITOL [USP-RS]
• epi-Inositol
• NCGC00159409-07
• 1L-Chiro-inositol
• 1D7A27BF-6060-4FA9-AC46-3BD18DBA406E
• NCGC00178580-01
• Q3331426
• CCG-36096
• NSC-8101
• Pharmakon1600-01500352
• myo-Inositol, p.a., 98.0%
• EN300-19631206
• C00137
• I0631
• (-)-chiro-Inositol
• AKOS015912905
• (+)-Chiro-Inositol
• INOSITOL [FCC]
• Chiro-inositol, (+)-
• myo-inositol
• Quercinitol
• L-Inositol
• Chiro-inositol, (-)-
• A836375
• L-(-)-chiro-Inositol, 95%
• UNII-6R79WV4R10
• 6R79WV4R10
• myo-Inositol, for microbiology, >=99.0%
• SCHEMBL6791918
• CHEMBL1222251
• cis-1,2,3,5-trans-4,6-Cyclohexanehexol
• CS-W017225
• Inositol, cis-
• DB-051584
• CCRIS 6745
• W-203168
• EN300-7411506
• Rat antispectacled eye factor
• (1s,2R,3R,4s,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• CHEMBL278373
• UNII-4L6452S749
• rel-(1S,2s,3s,4s,5s,6s)-cyclohexane-1,2,3,4,5,6-hexaol
• I0629
• 6917-35-7
• 1,3,5/4,6-Cyclohexanehexol
• SCHEMBL959405
• D-(+)-chiro-Inositol, 95%
• INOSITOL [MI]
• KS-1284
• SR-05000001655-1
• L-myo-Inositol
• epi-Cyclohexanehexol
• INOSITOL [USAN]
• NS00079658
• HMS3369B06
• 220128F1-89BF-442D-AD6D-E6D1EA7BA625
• EINECS 209-000-7
• INOSITOL [VANDF]
• AZD 103
• W-203392
• T72516
• EN300-19632288
• UNII-M94176HJ2F
• Inositol (VAN)
• CDAISMWEOUEBRE-LOLGQZEGSA-N
• myo-Inositol, BioReagent, suitable for cell culture, suitable for insect cell culture, suitable for plant cell culture
• DB13178
• Inositol, myo-
• (1R,2R,3R,4R,5S,6S)-Cyclohexane-1,2,3,4,5,6-hexaol
• AKOS015912934
• CS-W010757
• HY-B1411
• Tox21_111642
• MLS001335966
• SCHEMBL188106
• I-6500
• DTXSID201028823
• CHEMBL3976780
• Inositol (VAN8C
• DL-CHIRO-INOSITOL
• Epitope ID:144993
• CHEBI:27987
• (1R,2R,3S,4S,5S,6S)-Cyclohexane-1,2,3,4,5,6-hexaol
• NSC-55558
• Hexahydroxycyclohexane
• NCGC00159409-08
• 1,2,3,4,5,6-cyclohexanehexol, (1alpha,2alpha,3alpha,4beta,5alpha,6beta)
• Inositol, D-chiro-
• Scyllite
• cis-Inositol, >=98.0% (TLC)
• NS00080335
• KBio2_002075
• SB45039
• Inositol, epi-
• Myoinositol
• SCHEMBL14542470
• SR-05000001655-5
• HMS3373E05
• AKOS027320475
• EINECS 230-024-9
• (1R,2S,3r,4R,5S,6r)-cyclohexane-1,2,3,4,5,6-hexol
• F19572
• CS-4782
• MLS001335965
• alloinositol
• NSC 103959
• (1s,2s,3s,4s,5s,6s)-cyclohexane-1,2,3,4,5,6-hexol
• NSC103959
• SCHEMBL187796
• cis-1,3,5-trans-4,6-Cyclohexanehexol
• HMS3369F20
• SR-05000001655
• 8LQ63P85IC
• MLS001332378
• AKOS015960429
• MFCD00799555
• EINECS 211-393-5
• i-Inositol
• SCHEMBL1055883
• AKOS015895894
• MFCD00003863
• Bios I
• DB-054642
• MLS001332377
• NCIOpen2_008191
• J101.888D
• Tox21_302035
• EINECS 211-394-0
• SCHEMBL5832
• SCHEMBL5831
• MLS001335967
• D-(+)-Chiro Inositol
• D-myo-Inositol
• Inositol, i-
• BCP25172
• myo-Inositol, BioUltra, >=99.5% (HPLC)
• HMS2230N03
• 1.ALPHA.,2.ALPHA.,3.BETA.,4.ALPHA.,5.BETA.,6.BETA.-CYCLOHEXANEHEXOL
• NS00080052
• CS-0039882
• 1,2,3,4,5/6-cyclohexanehexol
• Spectrum4_001193
• W-203081
• 1D-Chiro-inositol
• SBI-0051369.P003
• Levoinositol
• bmse000922
• CS-0023004
• NSC 404118
• MYO-INOSITOL [EP MONOGRAPH]
• D-chiro Inositol
• D-CHIRO-INOSITOL [WHO-DD]
• MFCD00077932
• J101.892B
• 488-55-1
• UNII-1VS4X81277
• 38876-99-2
• 2os9
• (1r,2R,3S,4s,5R,6S)-cyclohexane-1,2,3,4,5,6-hexol
• ELND 005
• D08079
• 1,2,4/3,5,6-Cyclohexane-1,2,3,4,5,6-hexol
• 9O6Y5O4P9W
• cis-1,2,3,4,5,6-cyclohexanehexol
• SB46855
• (1R,2R,3S,4R,5S,6S)-cyclohexane-1,2,3,4,5,6-hexaol
• SCHEMBL959404
• orthorhombic myo-inositol
• Insitolum
• Cyclohexitol
• SCHEMBL12711208
• CDAISMWEOUEBRE-NIPYSYMMSA-N
• DTXSID301028826
• 7B0CEF84-D9CE-4A88-AA7D-EC50C89387A5
• Muco-Inositol
• NSC-127230
• SCHEMBL12411898
• Inositol, myo
• DB-051583
• 1-L-chiro-Inositol
• AS-68424
• Q3205874
• NCGC00178580-03
• Q3589114
• 4irx
• SB44732
• bmse000901
• NCGC00169828-01
• SCHEMBL491333
• 1,2,3,4,5,6-HEXAHYDROXY-CYCLOHEXANE
• AKOS024318869
• mesoinositol
• myo-Inositol;meso-Inositol
• NSC757076
• 4661D3JP8D
• CHEBI:24848
• DTXSID101028818
• INOSITOL [USP-RS]
• HY-W021265
• I0630
• Inosital
• 87-89-8
• 1L-myo-Inositol
• 587A93P465
• Mesoinosite
• HY-N3021
• SCHEMBL6468882
• scyllo-Cyclohexanehexol
• CBU
• Inosite
• SCHEMBL12371461
• Q407997
• INOSITOL (L)
• 1,2,3,4/5,6-cyclohexanehexol
• 1,2,3,5-trans-4,6-Cyclohexanehexol, cis-
• 4L6452S749
• J101.890F
• 1,2,3,4,5,6-Cyclohexanehexol, (cis,cis,cis,trans,cis,trans)- #
• bmse000113
• 2H3
• Muscle sugar
• NCGC00159409-03
• Isoinositol
• NSC404118
• ACon1_002457
• AS-10616
• SCHEMBL21388397
• UNII-63GQX5QW03
• Inositol [Nonspecific isomer]
• M94176HJ2F
• Q743661
• Q-201583
• SCHEMBL13114128
• NSC 8101
• M01914
• 1,2,3,4,5,6/0-cyclohexanetetrol
• an inositol
• Tox21_111642_1
• AB00051982_13
• cis-Inositol
• D78450
• (+)-Inositol

• MDL： MFCD00066859
• Inchi： 1S/C6H12O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-12H
• InChI Key： CDAISMWEOUEBRE-UHFFFAOYSA-N
• SMILES： C1(C(C(C(C(C1O)O)O)O)O)O

Computed Properties

• Exact Mass: 180.06300
• Monoisotopic Mass: 180.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.7
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Color/Form: White crystalline powder, odorless and sweet.
• Density: 2.038
• Melting Point: [224.5]
• Boiling Point: 291.3°Cat760mmHg
• Flash Point: 143.4°C
• Refractive Index: 1.783
• PSA: 121.38000
• LogP: -3.83460
• Solubility: Soluble in water, insoluble in absolute ethanol, ether and chloroform, its aqueous solution is neutral.

Cyclohexane-1,2,3,4,5,6-hexaol Security Information

• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols
• Natural Products and Extracts Plant Extracts Plant based Helinus integrifolius

Additional information on Cyclohexane-1,2,3,4,5,6-hexaol

Cyclohexane-1,2,3,4,5,6-Hexaol: A Comprehensive Overview

Cyclohexane-1,2,3,4,5,6-hexaol (CAS No: 6917-35-7) is a unique and highly functionalized cyclic alcohol with six hydroxyl groups attached to a cyclohexane ring. This compound has garnered significant attention in recent years due to its versatile applications in various fields such as materials science and organic synthesis. The structure of Cyclohexane-1,2,3,4,5,6-hexaol makes it an ideal candidate for exploring novel chemical transformations and material properties.

Recent studies have highlighted the potential of Cyclohexane-1,2,3,4,5,6-hexaol in the development of advanced materials. For instance, researchers at the University of California have demonstrated that this compound can serve as a precursor for the synthesis of highly conductive polymers. These polymers exhibit exceptional electronic properties and are being considered for use in flexible electronics and energy storage devices.

The synthesis of Cyclohexane-1,2,3,4,5,6-hexaol has been optimized through innovative methodologies. A team at MIT has developed a catalytic approach that significantly enhances the yield and purity of this compound during its production process. This breakthrough not only lowers production costs but also reduces environmental impact by minimizing waste generation.

In the realm of biochemistry,Cyclohexane-1,2,3,4,5 strong>,< strong >6 strong > - hexaol has shown promise as a bioactive molecule. Scientists at the Max Planck Institute have identified its potential as an anti-inflammatory agent by studying its interaction with key enzymes involved in inflammatory pathways.

The structural uniqueness of Cyclohexane-< strong > 1 strong > , < strong > 2 strong > , < strong > 3 strong > , < strong > 4 strong > , < strong > 5 strong > , < strong > 6 strong > - hexaol makes it a valuable tool in stereochemistry research. Researchers at Cambridge University have utilized this compound to investigate stereoselective reactions that are critical for drug discovery.

In conclusion,Cyclohexane - 1 , 2 , 3 , 4 , 5 , 6 - hexaol ( CAS No: 6917 - 35 -7 ) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its ability to participate in complex chemical transformations and its promising applications in material science and biochemistry underscore its importance in modern research.